N-(3-fluoro-4-methylphenyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide
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Description
N-(3-fluoro-4-methylphenyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22FN3O4S and its molecular weight is 443.49. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
The pharmacological landscape has seen the investigation of compounds similar to N-(3-fluoro-4-methylphenyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide for a range of activities. For example, pyridazino(4,5-b)indole-1-acetamide compounds, sharing a structural resemblance, have demonstrated a wide range of activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. This suggests the potential of our compound for diverse therapeutic applications Dr.Valentin Habernickel, 2002.
Molecular Targeting and Stability
Structural analogs have been studied for their ability to inhibit key enzymes or receptors, highlighting the importance of molecular design in enhancing metabolic stability and reducing deactivation. For instance, adjustments to heterocyclic moieties in similar compounds have successfully mitigated metabolic deacetylation, maintaining in vitro potency and in vivo efficacy Markian M Stec et al., 2011.
Anticancer Activity
Compounds with structural similarities have shown promising anticancer activities, with particular effectiveness in lung cancer at low concentrations. This suggests the compound may also possess anticancer properties worth exploring further A. G. Hammam et al., 2005.
Synthesis and Development
Research has also delved into the synthesis of related compounds, demonstrating scalable routes that address safety, efficiency, and environmental concerns. This area of study is crucial for transitioning laboratory-scale syntheses to commercial production M. S. Ashwood et al., 2004.
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O4S/c1-13-5-6-15(11-16(13)23)24-20(27)12-31-21-8-7-17(25-26-21)14-9-18(28-2)22(30-4)19(10-14)29-3/h5-11H,12H2,1-4H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOCKFZDCRQPYLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC(=C(C(=C3)OC)OC)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.